Cas no 2866324-05-0 (2-[(6-Chloropyrazin-2-yl)oxy]ethan-1-amine hydrochloride)

• Product Name: 2-[(6-Chloropyrazin-2-yl)oxy]ethan-1-amine hydrochloride
• CAS No: 2866324-05-0
• MF: C₆H₉Cl₂N₃O
• MW: 210.061158895493
• CID: 6503297
• PubChem ID: 165950518
• Update Time: 2025-05-21

2-[(6-Chloropyrazin-2-yl)oxy]ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(6-chloropyrazin-2-yl)oxyethanamine;hydrochloride
• EN300-39853557
• 2-[(6-chloropyrazin-2-yl)oxy]ethan-1-amine hydrochloride
• 2866324-05-0
• 2-[(6-Chloropyrazin-2-yl)oxy]ethan-1-amine hydrochloride

• Inchi： 1S/C6H8ClN3O.ClH/c7-5-3-9-4-6(10-5)11-2-1-8;/h3-4H,1-2,8H2;1H
• InChI Key： AYQUCUPAMZIBOX-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=N1)OCCN.Cl

Computed Properties

• Exact Mass: 209.0122673g/mol
• Monoisotopic Mass: 209.0122673g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61Ų

Additional information on 2-[(6-Chloropyrazin-2-yl)oxy]ethan-1-amine hydrochloride

Comprehensive Overview of 2-[(6-Chloropyrazin-2-yl)oxy]ethan-1-amine hydrochloride (CAS No. 2866324-05-0)

2-[(6-Chloropyrazin-2-yl)oxy]ethan-1-amine hydrochloride is a specialized chemical compound with significant potential in pharmaceutical and agrochemical research. This compound, identified by its CAS number 2866324-05-0, belongs to the pyrazine derivatives family, which is known for its diverse biological activities. The molecular structure features a chloropyrazine core linked to an ethanamine moiety via an ether bond, with the amine group protonated as a hydrochloride salt. This unique configuration contributes to its solubility and stability, making it a valuable intermediate in synthetic chemistry.

The synthesis of 2-[(6-Chloropyrazin-2-yl)oxy]ethan-1-amine hydrochloride typically involves multi-step organic reactions, including nucleophilic substitution and salt formation. Researchers often employ this compound as a building block for designing novel molecules with potential therapeutic applications. Its chloropyrazine moiety is particularly attractive for drug discovery, as it can interact with various biological targets. The hydrochloride salt form enhances its handling properties and compatibility with aqueous systems, which is crucial for laboratory and industrial applications.

In recent years, the demand for pyrazine-based compounds has surged due to their relevance in addressing global health challenges. For instance, the COVID-19 pandemic has accelerated research into antiviral agents, and 2-[(6-Chloropyrazin-2-yl)oxy]ethan-1-amine hydrochloride has been explored as a potential scaffold for developing broad-spectrum antiviral drugs. This aligns with the growing interest in small molecule therapeutics and targeted drug design, which are among the most searched topics in pharmaceutical chemistry today.

Beyond pharmaceuticals, 2-[(6-Chloropyrazin-2-yl)oxy]ethan-1-amine hydrochloride finds applications in agrochemical research. The chloropyrazine structure is known to exhibit herbicidal and fungicidal properties, making it a candidate for developing new crop protection agents. With increasing global focus on sustainable agriculture and food security, this compound's potential in creating environmentally friendly pesticides is particularly noteworthy. Researchers are investigating its mode of action and structure-activity relationships to optimize its efficacy while minimizing environmental impact.

The physicochemical properties of 2-[(6-Chloropyrazin-2-yl)oxy]ethan-1-amine hydrochloride contribute to its versatility. It typically appears as a white to off-white crystalline powder with good solubility in polar solvents like water, methanol, and dimethyl sulfoxide (DMSO). These characteristics make it suitable for various formulation approaches in both pharmaceutical and agricultural applications. The compound's stability under normal storage conditions and its compatibility with common excipients further enhance its utility in product development.

Market trends indicate growing interest in specialty chemicals like 2-[(6-Chloropyrazin-2-yl)oxy]ethan-1-amine hydrochloride, particularly in the Asia-Pacific region where pharmaceutical and agrochemical industries are expanding rapidly. The compound's unique structure positions it well for patent-protected applications, making it attractive for companies investing in intellectual property-driven product development. Recent advancements in green chemistry have also prompted research into more sustainable synthesis routes for such compounds, addressing environmental concerns while maintaining cost-effectiveness.

Quality control and analytical characterization are crucial aspects of working with 2-[(6-Chloropyrazin-2-yl)oxy]ethan-1-amine hydrochloride. Standard analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry are employed to ensure purity and confirm structural integrity. These quality assurance measures are particularly important given the compound's potential use in regulated industries where stringent standards apply. The development of robust analytical methods for this compound has been an active area of research, as evidenced by numerous scientific publications.

Future prospects for 2-[(6-Chloropyrazin-2-yl)oxy]ethan-1-amine hydrochloride appear promising, with several research directions emerging. In medicinal chemistry, there's growing interest in its potential as a protein kinase inhibitor scaffold, particularly for cancer therapeutics. The compound's ability to modulate various biological pathways makes it a valuable tool for drug discovery platforms. Additionally, its application in material science is being explored, particularly in the development of functional materials with specific electronic or optical properties.

For researchers and industry professionals seeking information about CAS 2866324-05-0, it's important to note that this compound represents an intersection of multiple cutting-edge research areas. Its study contributes to advancements in precision medicine, smart agriculture, and sustainable chemistry - all of which rank highly in current scientific discourse. As the scientific community continues to uncover new applications for this versatile compound, its importance in both academic and industrial settings is likely to grow significantly in the coming years.